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Compound of Interest

Compound Name:
(3-Bromo-2-

methylphenyl)methanol

Cat. No.: B1336436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals hazard information for (3-Bromo-2-
methylphenyl)methanol (CAS No. 83647-43-2). Due to the limited publicly available

toxicological data, this document focuses on the reported GHS classifications. Detailed

experimental protocols and quantitative toxicological values are not available in the reviewed

scientific literature and safety data sheets.

GHS Hazard Classification
(3-Bromo-2-methylphenyl)methanol has been classified according to the GHS, indicating

potential health risks associated with its handling and use. The primary hazards identified are

related to acute toxicity, skin irritation, eye irritation, and respiratory irritation.

Summary of GHS Hazard Statements
The following table summarizes the known GHS hazard statements for (3-Bromo-2-
methylphenyl)methanol.
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Hazard Class Hazard Statement

Acute Toxicity (Oral), Category 4 H302: Harmful if swallowed.[1][2]

Skin Irritation, Category 2 H315: Causes skin irritation.

Serious Eye Irritation, Category 2 H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single

Exposure, Category 3
H335: May cause respiratory irritation.

GHS Pictograms and Signal Word
The GHS pictograms and signal word provide a quick visual reference to the hazards

associated with a chemical.

GHS Pictogram Signal Word

alt text Warning[2]

Precautionary Statements
Precautionary statements provide recommended measures to minimize or prevent adverse

effects resulting from exposure to (3-Bromo-2-methylphenyl)methanol.

Summary of Precautionary Statements
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Type
Precautionary Statement
Code

Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

Prevention P264
Wash hands thoroughly after

handling.[2]

Prevention P270
Do not eat, drink or smoke

when using this product.[2]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[2]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Response P330 Rinse mouth.[2]

Storage -

No specific storage

precautionary statements were

consistently found in the

reviewed sources.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[2]

Quantitative Toxicological Data
A comprehensive search of publicly available databases and safety data sheets did not yield

specific quantitative toxicological data for (3-Bromo-2-methylphenyl)methanol, such as LD50
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(median lethal dose) or LC50 (median lethal concentration) values. Therefore, a data table for

comparison is not available.

Experimental Protocols
Detailed experimental methodologies for the determination of the GHS hazard classifications

for (3-Bromo-2-methylphenyl)methanol are not described in the readily available scientific

literature or safety documentation. As such, this guide cannot provide specific protocols for the

cited toxicological endpoints.

Logical Relationships in Hazard Communication
The following diagram illustrates the logical flow from the identification of a chemical to the

communication of its hazards according to the GHS framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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